Cas no 1690151-12-2 ((1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol
• CAS No: 1690151-12-2
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5703501
• PubChem ID: 94855824
• Update Time: 2025-06-14

(1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1690151-12-2
• (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol
• EN300-1147150
• Benzenemethanol, α-(aminomethyl)-2,3-difluoro-, (αS)-

• Inchi： 1S/C8H9F2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3,7,12H,4,11H2/t7-/m1/s1
• InChI Key： XSZADYCLMNJKRO-SSDOTTSWSA-N
• SMILES： FC1C(=CC=CC=1[C@@H](CN)O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 287.5±35.0 °C(Predicted)
• pka: 11.29±0.35(Predicted)

Additional information on (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol

Recent Advances in the Study of (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol (CAS: 1690151-12-2)

The compound (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol (CAS: 1690151-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its 2,3-difluorophenyl moiety, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the efficient asymmetric synthesis of (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol using a chiral auxiliary approach. The researchers achieved high enantiomeric excess (ee > 99%) and yield (85%) through a reductive amination strategy, which is critical for its application in enantioselective drug development. The study also highlighted the compound's role as a key intermediate in the synthesis of potent dopamine D2 receptor antagonists, which are being explored for the treatment of schizophrenia and other psychiatric disorders.

Further investigations into the pharmacological profile of (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol have revealed its potential as a modulator of monoamine transporters. A preclinical study demonstrated its ability to inhibit the reuptake of serotonin and norepinephrine, suggesting possible applications in the treatment of depression and anxiety disorders. However, the compound's selectivity and metabolic stability require further optimization to minimize off-target effects and enhance bioavailability.

In addition to its CNS applications, (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol has been investigated as a building block for the development of enzyme inhibitors. A recent patent application (WO2023056789) disclosed its incorporation into novel inhibitors of tyrosine kinase, a target implicated in various cancers. The structural flexibility of the compound allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in oncology drug discovery.

Despite these advancements, challenges remain in the large-scale production and clinical translation of (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol. Current synthetic routes often involve expensive catalysts or multi-step processes, necessitating the development of more cost-effective methodologies. Moreover, comprehensive toxicological studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, (1S)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol (CAS: 1690151-12-2) represents a versatile and pharmacologically active compound with broad applications in drug discovery. Ongoing research aims to optimize its synthetic accessibility, enhance its therapeutic efficacy, and explore new biological targets. The compound's unique structural features and promising preliminary data underscore its potential to contribute to the development of next-generation pharmaceuticals.